Trihexacosylaluminium
Description
Trihexacosylaluminium (CASRN: 10449-71-5) is an organoaluminum compound with the molecular formula Al(C₂₆H₅₃)₃, where three hexacosyl (C₂₆H₅₃) groups are bonded to an aluminum center . Organoaluminum compounds are widely utilized in catalysis, polymer synthesis, and materials science due to their Lewis acidity and reactivity. This compound’s long alkyl chains confer unique physical and chemical properties, such as reduced volatility and enhanced steric bulk, which differentiate it from shorter-chain analogs like triisobutylaluminum (CAS 100-99-2) .
Properties
CAS No. |
10449-71-5 |
|---|---|
Molecular Formula |
C78H159Al |
Molecular Weight |
1124.1 g/mol |
IUPAC Name |
tri(hexacosyl)alumane |
InChI |
InChI=1S/3C26H53.Al/c3*1-3-5-7-9-11-13-15-17-19-21-23-25-26-24-22-20-18-16-14-12-10-8-6-4-2;/h3*1,3-26H2,2H3; |
InChI Key |
GMKBFBZIBLGMTG-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCC[Al](CCCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCC[Al](CCCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCCC |
Other CAS No. |
10449-71-5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Key Properties of this compound and Comparators
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